Cas no 1522838-87-4 (3-(1-Ethylcyclopentyl)-1-methyl-1h-pyrazol-5-amine)

3-(1-Ethylcyclopentyl)-1-methyl-1h-pyrazol-5-amine structure
1522838-87-4 structure
Product Name:3-(1-Ethylcyclopentyl)-1-methyl-1h-pyrazol-5-amine
CAS No:1522838-87-4
MF:C11H19N3
MW:193.288662195206
CID:5707291
PubChem ID:80252201
Update Time:2023-10-17

3-(1-Ethylcyclopentyl)-1-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1522838-87-4
    • AKOS018814495
    • 3-(1-ETHYLCYCLOPENTYL)-1-METHYL-1H-PYRAZOL-5-AMINE
    • EN300-1149106
    • 1H-Pyrazol-5-amine, 3-(1-ethylcyclopentyl)-1-methyl-
    • 3-(1-Ethylcyclopentyl)-1-methyl-1h-pyrazol-5-amine
    • Inchi： 1S/C11H19N3/c1-3-11(6-4-5-7-11)9-8-10(12)14(2)13-9/h8H,3-7,12H2,1-2H3
    • InChI Key： XEVYIGBRFJGWKV-UHFFFAOYSA-N
    • SMILES： N1=C(C=C(N)N1C)C1(CC)CCCC1

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 346.3±30.0 °C(Predicted)
  • pka: 4.42±0.10(Predicted)

3-(1-Ethylcyclopentyl)-1-methyl-1h-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1149106-0.05g
3-(1-ethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine
 1522838-87-4 95%
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 $768.0 2023-10-25
Enamine
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 $840.0 2023-10-25
Enamine
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 1522838-87-4 95%
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Enamine
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Enamine
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Enamine
EN300-1149106-5.0g
3-(1-ethylcyclopentyl)-1-methyl-1H-pyrazol-5-amine
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Enamine
EN300-1149106-10.0g
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Enamine
EN300-1149106-1g
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